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Compound of Interest

2-Hydroxyethyl 2-
Compound Name:
bromoisobutyrate

cat. No.: B1589816

For researchers, scientists, and professionals in drug development and polymer chemistry, 2-
Hydroxyethyl 2-bromoisobutyrate is a key chemical intermediate. This guide provides an in-
depth overview of its core properties, safety data, and applications, with a focus on its role as
an initiator in controlled radical polymerization.

Synonyms: HEBIB, HO-BriBu, ATRP hydroxy initiator, 2-Bromo-2-methylpropionic acid 2-
hydroxyethyl ester.[1]

Core Properties and Identification
CAS Number: 189324-13-8[2][3][4]

This compound is primarily utilized as an initiator in Atom Transfer Radical Polymerization
(ATRP), a method known for producing polymers with well-defined structures and molecular
weights.[5] Its hydroxyl group allows for the synthesis of hydroxy-functionalized polymers and
can be used to modify surfaces like those of carboxylate- or isocyanate-modified particles and
biomolecules.[5]

Physicochemical Data
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Property Value

Molecular Formula CeH11BrOs[2][3]

Molecular Weight 211.05 g/mol [2][3]

Appearance Colorless to light yellow or brown liquid[2][6]
Density 1.456 g/mL at 25 °C[3][7]

Boiling Point 85 °C at 0.03 mmHg[1][2]

Refractive Index n20/D 1.476][3][7]

Safety and Handling

2-Hydroxyethyl 2-bromoisobutyrate is classified as a hazardous substance and requires
careful handling in a laboratory setting.

GHS Hazard Information

Hazard Class Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed[8][9]

Causes serious eye damage[8]

Serious Eye Damage H318 ]

Signal Word: Danger[3][9]
GHS Pictograms:

laalt text

laalt text

Precautionary Measures and Personal Protective
Equipment (PPE)
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Handling

Use in a well-ventilated area or under a
chemical fume hood. [4]Avoid contact with skin,
eyes, and clothing. [8][10]Keep away from heat,
sparks, and open flames. [10]Ground/bond
container and receiving equipment. [10]Use
non-sparking tools and take precautionary

measures against static discharge. [10]

Storage

Store in a cool, dry, and well-ventilated place.
[1L0]Keep container tightly closed.
[LO]JRecommended storage temperature is room
temperature, though some suppliers suggest

refrigeration. [1]

Eye/Face Protection

Wear safety glasses with side-shields or

chemical goggles. [11]

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and
a lab coat. [11]

Respiratory Protection

If vapors or mists are generated, use a NIOSH-

approved respirator. [12]

First Aid Measures
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Exposure Route First Aid Protocol

Immediately rinse cautiously with water for
several minutes. [8]Remove contact lenses, if

Eye Contact present and easy to do. Continue rinsing.
[8]lmmediately call a POISON CENTER or
doctor/physician. [8]

Take off immediately all contaminated clothing.
[1L0]Wash off immediately with plenty of soap

Skin Contact and water for at least 15 minutes. [4][7]If skin
irritation occurs, get medical advice/attention.
[10]

Remove person to fresh air and keep
comfortable for breathing. [2][12]If breathing has

Inhalation o T
stopped, perform artificial respiration. [7]Get
medical attention if symptoms occur. [7][12]
Rinse mouth with water. [4][7]Do NOT induce
Ingestion vomiting. [2]iImmediately call a POISON

CENTER or doctor/physician. [2]

Experimental Protocols: Atom Transfer Radical
Polymerization (ATRP)

The following is a representative protocol for the use of 2-Hydroxyethyl 2-bromoisobutyrate
as an initiator in the ATRP of a vinyl monomer (e.g., methyl methacrylate). This procedure is
based on established ATRP methods.

Materials

» 2-Hydroxyethyl 2-bromoisobutyrate (Initiator)
e Monomer (e.g., methyl methacrylate)

o Copper(l) bromide (CuBr) (Catalyst)
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Ligand (e.g., N,N,N',N",N"-Pentamethyldiethylenetriamine (PMDETA) or 2,2'-bipyridine)

Anhydrous solvent (e.g., toluene or anisole)

Schlenk flask and other appropriate glassware

Inert gas supply (Nitrogen or Argon)

Procedure

Catalyst and Ligand Preparation: In a dry Schlenk flask under an inert atmosphere, add
CuBr and a magnetic stir bar.

Monomer and Initiator Solution: In a separate dry Schlenk flask, prepare a solution of the
monomer, 2-Hydroxyethyl 2-bromoisobutyrate, and the solvent.

Deoxygenation: Subject both flasks to several freeze-pump-thaw cycles to thoroughly
remove all dissolved oxygen. This step is critical for the success of the polymerization.

Addition of Ligand: Under a positive pressure of inert gas, add the deoxygenated ligand to
the flask containing the CuBr catalyst and stir to form the catalyst complex.

Initiation of Polymerization: Transfer the deoxygenated monomer/initiator solution to the
catalyst-containing flask via a cannula under inert atmosphere.

Polymerization: Place the reaction flask in a preheated oil bath at the desired temperature
(e.g., 60-90 °C) and stir.

Monitoring the Reaction: The progress of the polymerization can be monitored by taking
samples at regular intervals and analyzing them by techniques such as Nuclear Magnetic
Resonance (NMR) spectroscopy or Gas Chromatography (GC) to determine monomer
conversion.

Termination: Once the desired monomer conversion is achieved, the polymerization is
terminated by exposing the reaction mixture to air, which oxidizes the copper catalyst and
guenches the radical polymerization.
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 Purification: The polymer is typically purified by diluting the reaction mixture with a suitable
solvent (e.g., tetrahydrofuran) and passing it through a column of neutral alumina to remove
the copper catalyst. The final polymer is then isolated by precipitation in a non-solvent (e.g.,
cold methanol or hexane) and dried under vacuum.

Visualizing the ATRP Workflow

The following diagram illustrates the key steps in a typical Atom Transfer Radical
Polymerization experiment using 2-Hydroxyethyl 2-bromoisobutyrate.

(Freeze-Pump-Thaw)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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